Cas no 2310135-61-4 ((S)-Purvalanol B)

• Product Name: (S)-Purvalanol B
• CAS No: 2310135-61-4
• MF: C₂₀H₂₅ClN₆O₃
• MW: 432.903902769089
• CID: 6842179
• PubChem ID: 17754132
• Update Time: 2025-10-30

(S)-Purvalanol B Chemical and Physical Properties

Names and Identifiers

• EX-A354A
• 2310135-61-4
• MS-27732
• CS-0032053
• HY-18299B
• S-Purvalanol B
• AKOS040740650
• SCHEMBL23509845
• (S)-Purvalanol B
• (S)-NG 95
• G16220
• 2-chloro-4-[[2-[[(2S)-1-hydroxy-3-methylbutan-2-yl]amino]-9-propan-2-ylpurin-6-yl]amino]benzoic acid

• Inchi： 1S/C20H25ClN6O3/c1-10(2)15(8-28)24-20-25-17(16-18(26-20)27(9-22-16)11(3)4)23-12-5-6-13(19(29)30)14(21)7-12/h5-7,9-11,15,28H,8H2,1-4H3,(H,29,30)(H2,23,24,25,26)/t15-/m1/s1
• InChI Key： ZKDXRFMOHZVXSG-OAHLLOKOSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)NC1=C2C(=NC(=N1)N[C@H](CO)C(C)C)N(C=N2)C(C)C

Computed Properties

• Exact Mass: 432.1676664Da
• Monoisotopic Mass: 432.1676664Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 125Ų

Additional information on (S)-Purvalanol B

Latest Research Insights on (S)-Purvalanol B (CAS: 2310135-61-4) in Chemical Biology and Drug Discovery

(S)-Purvalanol B (CAS: 2310135-61-4), a potent and selective cyclin-dependent kinase (CDK) inhibitor, has garnered significant attention in recent chemical biology and pharmaceutical research. This small molecule compound, belonging to the purine derivative family, exhibits remarkable specificity for CDK2 and CDK1, making it a valuable tool for studying cell cycle regulation and a potential lead compound for anticancer drug development. Recent studies have further elucidated its mechanism of action, off-target effects, and therapeutic potential in various disease models.

Structural analyses of (S)-Purvalanol B bound to CDK2 have revealed key interactions that contribute to its high binding affinity (Kd ≈ 40 nM). The compound's (S)-configuration at the chiral center appears critical for optimal binding to the ATP pocket of CDKs, as demonstrated by comparative studies with its (R)-enantiomer. Recent crystallographic studies (2023) have identified novel water-mediated hydrogen bonds between the compound's hydroxyl groups and conserved residues in the kinase domain, explaining its enhanced selectivity over other kinase inhibitors.

In pharmacological studies, (S)-Purvalanol B has shown promising antitumor activity in multiple cancer cell lines, particularly those with dysregulated CDK pathways. A 2024 study published in the Journal of Medicinal Chemistry demonstrated its synergistic effects when combined with PARP inhibitors in BRCA-mutated breast cancer models, suggesting potential combination therapy strategies. The compound's ability to induce G1/S phase cell cycle arrest has been confirmed through flow cytometry and Western blot analyses of key cell cycle regulators like Rb and E2F.

Recent advances in formulation development have addressed previous challenges with (S)-Purvalanol B's poor aqueous solubility. Novel nanoparticle-based delivery systems (2023-2024) have improved its bioavailability by 3-5 fold in preclinical models while maintaining its kinase inhibitory activity. These technological developments have reignited interest in its translational potential, with several biotech companies exploring its use in targeted cancer therapies.

Beyond oncology, emerging research has identified potential applications of (S)-Purvalanol B in neurodegenerative diseases. A 2024 study in Nature Chemical Biology reported its neuroprotective effects in tauopathy models through modulation of CDK5 activity, opening new avenues for Alzheimer's disease research. However, challenges remain regarding its blood-brain barrier penetration and long-term safety profile, which current structure-activity relationship (SAR) studies aim to address through targeted molecular modifications.

The compound continues to serve as a valuable chemical probe in basic research, with recent publications utilizing (S)-Purvalanol B to investigate CDK functions in stem cell differentiation, viral replication, and circadian rhythm regulation. Its well-characterized specificity profile makes it particularly useful for dissecting complex kinase signaling networks in these biological processes.

Ongoing clinical development efforts focus on generating optimized analogs of (S)-Purvalanol B with improved pharmacokinetic properties. Several next-generation derivatives have entered preclinical testing, showing reduced toxicity while maintaining potent CDK inhibition. The continued evolution of this compound class underscores the enduring importance of (S)-Purvalanol B as both a research tool and a prototype for therapeutic development in chemical biology and precision medicine.